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Introduction
Platinum on carbon (Pt/C) is a highly effective and widely utilized heterogeneous catalyst in

organic synthesis, particularly for hydrogenation reactions.[1][2][3] Its high activity, stability, and

ease of separation make it a preferred choice in the pharmaceutical and fine chemical

industries.[1] This document provides detailed application notes and experimental protocols for

the use of Pt/C in various hydrogenation reactions, aiding researchers in achieving efficient and

selective transformations. The performance of Pt/C catalysts is critically dependent on factors

such as platinum dispersion, support characteristics, and the absence of catalyst poisons.[1]

Applications in Organic Synthesis
Pt/C catalysts are versatile and can be used for the hydrogenation of a wide array of functional

groups. Key applications include:

Reduction of Nitro Compounds: A common and vital application is the reduction of nitro

compounds to primary amines, which are fundamental building blocks in many

pharmaceutical molecules.[2][4]

Hydrogenation of Alkenes and Alkynes: Pt/C efficiently catalyzes the saturation of carbon-

carbon double and triple bonds to form alkanes.[3][4][5][6] This reaction typically proceeds

via a syn-addition of hydrogen.[3][5]
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Reduction of Carbonyl Compounds: Carbonyl groups in aldehydes and ketones can be

reduced to the corresponding alcohols.[2]

Hydrogenation of Aromatic Rings: While forcing conditions such as high temperature and

pressure are often required, Pt/C can be used to reduce aromatic rings to their saturated

carbocyclic counterparts.[7][8][9]

Reductive Amination: Pt/C can facilitate the formation of secondary amines through the

reduction of nitriles.[2]

Quantitative Data Summary
The efficiency of Pt/C catalyzed hydrogenation is influenced by various reaction parameters.

The following tables summarize quantitative data from representative studies.

Table 1: Hydrogenation of Ortho-Nitrochlorobenzene to 2,2′-Dichlorohydrazobenzene

Catalyst
Loading
(wt% Pt)

Temperat
ure (°C)

Hydrogen
Pressure

Reaction
Time

Conversi
on (%)

Selectivit
y (%)

Referenc
e

0.1 g (1

wt% Pt/C)
80

Not

specified

Not

specified
>80 >80 [10]

Table 2: Hydrogenation of 1-chloro-2,4-dinitrochlorobenzene

Catalyst
Catalyst
Loading

Temperat
ure (°C)

Hydrogen
Pressure
(bar)

Solvent

Dehaloge
nation
Selectivit
y (%)

Referenc
e

5% Pt/C 0.21 g 60 10 Methanol 66 [11][12]

Table 3: Hydrogenation of Sodium 4,4′-dinitrostilbene-2,2′-disulfonate
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Catalyst
Catalyst
Loading

Temperatur
e (°C)

Hydrogen
Pressure
(bar)

Additive Reference

5% Pt/C 64 mg 70

4-5

(controlled

addition)

12 mg

NH₄VO₃
[11][12]

Table 4: Hydrogenation of Aromatic Compounds

Substrate Catalyst
Temperatur
e (°C)

Initial H₂
Pressure
(MPa)

Conversion
(%)

Reference

Aromatic

Compounds
Pt nanowires 70 1 >99 [8][9]

Experimental Protocols
Protocol 1: General Procedure for the Hydrogenation of
a Nitro Compound
This protocol provides a general method for the reduction of a nitro aromatic compound to the

corresponding aniline using a Pt/C catalyst.

Materials:

Nitroaromatic substrate

5% or 10% Platinum on Carbon (Pt/C)

Solvent (e.g., Methanol, Ethanol, Ethyl Acetate)

Hydrogen gas (H₂)

Reaction flask (e.g., round-bottom flask or Parr shaker vessel)
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Magnetic stirrer or mechanical shaker

Hydrogen balloon or hydrogenation apparatus

Filtration setup (e.g., Celite® pad)

Procedure:

Reaction Setup: To a clean and dry reaction flask, add the nitroaromatic substrate and a

suitable solvent (e.g., methanol or ethanol).

Catalyst Addition: Carefully add the Pt/C catalyst to the flask. The typical catalyst loading is

between 5-10 mol% of platinum relative to the substrate.

Inert Atmosphere: Seal the flask and flush the system with an inert gas, such as nitrogen or

argon, to remove air.

Hydrogenation: Introduce hydrogen gas to the reaction vessel. This can be done using a

hydrogen-filled balloon for reactions at atmospheric pressure or by connecting the vessel to

a hydrogenation apparatus for reactions under pressure.

Reaction Monitoring: Stir the reaction mixture vigorously at the desired temperature (typically

room temperature to 60°C). Monitor the progress of the reaction by techniques such as Thin

Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

Work-up: Once the reaction is complete, carefully vent the hydrogen gas and flush the

system with an inert gas.

Catalyst Removal: Filter the reaction mixture through a pad of Celite® to remove the

heterogeneous Pt/C catalyst. Wash the filter cake with the reaction solvent to ensure

complete recovery of the product.

Isolation: Concentrate the filtrate under reduced pressure to obtain the crude product, which

can be further purified by crystallization or chromatography if necessary.

Protocol 2: Preparation of Platinum on Carbon Catalyst
(1 wt%)
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This protocol describes a wet impregnation method for preparing a 1 wt% Pt/C catalyst.[10]

Materials:

Activated Carbon

Chloroplatinic acid (H₂PtCl₆) solution

Formaldehyde solution

Distilled water

Procedure:

Impregnation: Suspend the activated carbon support in a solution of chloroplatinic acid in

distilled water.

Reduction: Heat the suspension to 80°C and add formaldehyde solution dropwise to reduce

the platinum salt to platinum metal onto the carbon support.

Filtration and Washing: After the reduction is complete, filter the mixture to collect the

catalyst. Wash the catalyst thoroughly with distilled water to remove any residual reagents.

Drying: Dry the catalyst in an oven to remove water.

Storage: Store the prepared catalyst in a tightly sealed container.

Visualizations
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Caption: General experimental workflow for a Pt/C catalyzed hydrogenation reaction.
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Caption: Simplified representation of alkene hydrogenation on a platinum surface.

Troubleshooting Common Issues
No or Slow Reaction:

Catalyst Poisoning: Ensure the substrate and solvent are free from potential catalyst

poisons like sulfur or thiol compounds.[13] If poisoning is suspected, filtering the reaction

mixture and adding fresh catalyst may help.[13]

Poor Catalyst Activity: The catalyst may be old or deactivated. Use a fresh batch of

catalyst.

Insufficient Hydrogen: For reactions under a balloon, ensure the balloon remains inflated.

For pressure reactions, check for leaks in the system.[13]

Poor Solubility: If the substrate has poor solubility in the chosen solvent, consider

alternative solvents.[13]

Side Reactions (e.g., Dehalogenation):

In cases where dehalogenation is a competing reaction, modifying the catalyst (e.g., with

sulfur compounds) or using a different catalyst system may be necessary to improve

chemoselectivity. Palladium on carbon (Pd/C) is often less prone to causing

hydrogenolysis than platinum catalysts.[14]

Safety Precautions
Hydrogen Gas: Hydrogen is highly flammable. All hydrogenation reactions should be

conducted in a well-ventilated fume hood, away from ignition sources.

Pyrophoric Catalyst: Pt/C can be pyrophoric, especially when dry and in the presence of air.

Handle the catalyst carefully, and it is often recommended to handle it as a wet paste.

Pressure Reactions: When working with pressurized hydrogen, ensure the reaction vessel is

appropriate for the intended pressure and temperature and that all safety protocols for high-

pressure reactions are followed.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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